Cas no 2228191-25-9 (tert-butyl N-2-chloro-4-(1,1-difluoro-2-hydroxyethyl)phenylcarbamate)

• Product Name: tert-butyl N-2-chloro-4-(1,1-difluoro-2-hydroxyethyl)phenylcarbamate
• CAS No: 2228191-25-9
• MF: C₁₃H₁₆ClF₂NO₃
• MW: 307.720849990845
• CID: 6612212
• PubChem ID: 165620952
• Update Time: 2025-11-07

tert-butyl N-2-chloro-4-(1,1-difluoro-2-hydroxyethyl)phenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-chloro-4-(1,1-difluoro-2-hydroxyethyl)phenylcarbamate
• EN300-1900570
• tert-butyl N-[2-chloro-4-(1,1-difluoro-2-hydroxyethyl)phenyl]carbamate
• 2228191-25-9

• Inchi： 1S/C13H16ClF2NO3/c1-12(2,3)20-11(19)17-10-5-4-8(6-9(10)14)13(15,16)7-18/h4-6,18H,7H2,1-3H3,(H,17,19)
• InChI Key： BSOAKDIUPLOTEM-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1NC(=O)OC(C)(C)C)C(CO)(F)F

Computed Properties

• Exact Mass: 307.0786774g/mol
• Monoisotopic Mass: 307.0786774g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 347
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 58.6Ų

Additional information on tert-butyl N-2-chloro-4-(1,1-difluoro-2-hydroxyethyl)phenylcarbamate

Comprehensive Overview of tert-butyl N-2-chloro-4-(1,1-difluoro-2-hydroxyethyl)phenylcarbamate (CAS No. 2228191-25-9)

The compound tert-butyl N-2-chloro-4-(1,1-difluoro-2-hydroxyethyl)phenylcarbamate (CAS No. 2228191-25-9) is a specialized organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the tert-butyl carbamate group and the difluoro-hydroxyethyl moiety, make it a valuable intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its role in developing novel enzyme inhibitors and receptor modulators, aligning with current trends in precision medicine and sustainable agriculture.

In recent years, the demand for fluorinated compounds like tert-butyl N-2-chloro-4-(1,1-difluoro-2-hydroxyethyl)phenylcarbamate has surged, driven by their enhanced metabolic stability and bioavailability. This aligns with the growing focus on green chemistry and drug discovery, where fluorination is a key strategy to improve drug efficacy. The compound’s CAS No. 2228191-25-9 is frequently searched in academic databases, reflecting its relevance in medicinal chemistry and material science.

The synthesis of tert-butyl N-2-chloro-4-(1,1-difluoro-2-hydroxyethyl)phenylcarbamate involves multi-step organic reactions, including carbamate formation and selective fluorination. These processes are optimized for high yield and purity, catering to industrial and laboratory-scale applications. Its chlorophenyl and hydroxyethyl groups further enhance its versatility, enabling derivatization for targeted applications. This adaptability makes it a hotspot for patent filings and R&D investments.

From an SEO perspective, keywords such as "difluoro-hydroxyethyl phenylcarbamate synthesis" and "CAS 2228191-25-9 applications" are trending in scientific queries. The compound’s potential in cancer research and neurodegenerative disease studies also attracts attention, as evidenced by rising searches for "fluorinated drug intermediates". Its stability under physiological conditions further positions it as a candidate for prodrug development, a topic gaining traction in pharmaceutical forums.

Environmental and regulatory considerations are critical when handling tert-butyl N-2-chloro-4-(1,1-difluoro-2-hydroxyethyl)phenylcarbamate. While not classified as hazardous, its chloro and fluoro substituents necessitate proper waste management. This aligns with global initiatives like REACH compliance and sustainable lab practices, often queried alongside this compound’s safety data.

In conclusion, tert-butyl N-2-chloro-4-(1,1-difluoro-2-hydroxyethyl)phenylcarbamate (CAS No. 2228191-25-9) exemplifies innovation in modern chemistry. Its dual utility in life sciences and industrial applications, coupled with its search-friendly profile, ensures its prominence in both scientific literature and digital platforms. Future studies may explore its structure-activity relationships and scalable production, addressing gaps highlighted in recent peer-reviewed journals.